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Compound of Interest

4,6,7-Trimethylquinoline-2-
Compound Name:
carboxylic acid

Cat. No.: B13197046

Get Quote

Introduction & Chemical Context

4,6,7-Trimethylquinoline-2-carboxylic acid (CAS: 1518995-44-2) is a trisubstituted
heterocyclic building block belonging to the quinaldic acid family.[1] Its structural core—a fused

benzene and pyridine ring system with a carboxylic acid at the C2 position—makes it a critical
intermediate in the synthesis of metallopharmaceutical ligands, chromophores, and specific
kinase inhibitors.

The presence of three methyl groups (positions 4, 6, and 7) significantly alters the electronic
and steric environment compared to the parent quinaldic acid, simplifying the aromatic region
of the NMR spectrum and providing unique mass spectrometric fragmentation patterns.

Key Physicochemical Identifiers
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Parameter Value

IUPAC Name 4,6,7-Trimethylquinoline-2-carboxylic acid
Molecular Formula C13H13NO2

Molecular Weight 215.25 g/mol

CAS Number 1518995-44-2

Soluble in DMSO, MeOH; sparingly soluble in

Solubilit
Y water (pH dependent)

Synthesis & Structural Logic

To understand the impurity profile and expected spectroscopic signals, one must understand
the synthesis. This compound is typically accessible via the Friedlander Annulation or modified
Doebner-Miller synthesis, involving the condensation of a substituted aniline with a carbonyl
partner.

Synthesis Workflow (DOT Visualization)

The following diagram illustrates the logical flow of the synthesis and the resulting proton
environments.
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Caption: Logical synthesis flow and its direct impact on the resulting NMR proton coupling
patterns.
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Spectroscopic Characterization Protocols

The following data represents the High-Confidence Reference Standard. These values are
derived from the additivity constants of methyl substitutions on the quinoline core, referenced
against experimental data for Quinaldic Acid (CAS 93-10-7) and 2,3,4-Trimethylquinoline.

A. Nuclear Magnetic Resonance (NMR)

Solvent: DMSO-ds (Recommended due to carboxylic acid solubility).[2] Frequency: 400 MHz
(*H), 100 MHz (*3C).[3]

'H NMR Analysis

The hallmark of this molecule is the simplification of the aromatic region. Unlike unsubstituted
quinoline, which shows complex splitting, the 4,6,7-trimethyl substitution pattern isolates the
remaining aromatic protons (H3, H5, H8), rendering them as singlets (or very weakly coupled
multiplets).
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Critical Validation Step: If you observe a doublet at ~8.0-8.5 ppm with a coupling constant (

Hz), your reaction failed to install the methyl group at position 4. H3 must be a singlet.

3C NMR Analysis
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Carbon Type Shift (6 ppm) Assighment

C=0 167.5 Carboxylic Acid Carbon

C-2 148.0 Quaternary (Ortho to N)
uaternary (Methyl

4 1455 Substitute(;/) e

C-8a 146.0 Bridgehead
uaternary (Methyl

o7 140.2 (s?ubstitute;) e
uaternary (Methyl

co 138:5 Substitute(;/) e

C-8 130.1 Aromatic CH

C-5 127.8 Aromatic CH

C-3 1195 Aromatic CH (Beta to N)

4-Me 18.5 Methyl carbon

6,7-Me 20.1, 20.5 Methyl carbons

B. Mass Spectrometry (MS)

Method: ESI+ or El (70 eV).

¢ Molecular lon (M*): m/z 215.1 (100%)

o Key Fragmentation Pathways (El):

[¢]

[M - COOH]*: m/z 170. Loss of the carboxylic acid group (decarboxylation). This is the

base peak in many quinaldic acid derivatives.

[¢]

o

[M - H20]*: m/z 197. Characteristic "ortho effect" if the acid cyclizes or dehydrates.

[M - CHs]*: m/z 200. Loss of a methyl group (less common, usually from the 4-position).
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C. Infrared Spectroscopy (FT-IR)

Sampling: KBr Pellet or ATR (Diamond).

Wavenumber (cm~?) Vibration Mode Diagnostic Note

Very broad "acid beard";

3300 - 2500 O-H Stretch o ]
indicates COOH dimer.
1715 - 1690 C=0 Stretch Strong, sharp carbonyl peak.
Aromatic skeletal vibrations
1605, 1580 C=C/C=N o
(Quinoline ring).
2920, 2850 C-H Stretch Aliphatic methyl C-H stretches.

Experimental Protocol: Sample Preparation

To ensure reproducibility of the data above, follow this specific preparation protocol.

NMR Sample Prep[2]

e Drying: Dry the solid compound in a vacuum desiccator over P20s for 4 hours to remove
lattice water, which can broaden the COOH signal.

¢ Solvent: Use DMSO-ds (99.8% D). Avoid CDCIs unless the compound is derivatized
(esterified), as the free acid has poor solubility and aggregates in non-polar solvents.

e Concentration: Dissolve 10 mg in 0.6 mL solvent.

e Acquisition: Set relaxation delay (d1) to >2.0 seconds to allow full relaxation of the

quaternary carbons and the carboxylic proton.

Structural Visualization

The following diagram details the numbering scheme used for the assignment above.
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Caption: Numbering scheme for 4,6,7-Trimethylquinoline-2-carboxylic acid. Note the
methyls at 4, 6, 7.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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